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Abstract
This technical guide provides a comprehensive overview of 6-Chloro-N-ethylnicotinamide, a

halogenated pyridinecarboxamide derivative. While specific literature on this compound is

limited, this document synthesizes available information on its chemical properties, proposes a

detailed synthetic route based on established methodologies for analogous compounds, and

explores its potential biological activities by drawing parallels with structurally related

nicotinamide derivatives. This guide is intended for researchers, scientists, and professionals in

drug development and agrochemical research who are interested in the potential applications

of novel nicotinamide compounds. The content herein is structured to provide not only factual

data but also insights into the scientific rationale behind the presented information, adhering to

the principles of expertise, authoritativeness, and trustworthiness.

Introduction and Chemical Identity
6-Chloro-N-ethylnicotinamide (CAS No. 54864-84-5) is a derivative of nicotinamide, which is

a form of vitamin B3.[1] The introduction of a chlorine atom at the 6-position of the pyridine ring

and an ethyl group on the amide nitrogen significantly alters the electronic and steric properties
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of the parent molecule, suggesting the potential for distinct biological activities. Nicotinamide

and its derivatives are known to play crucial roles in various biological processes and have

been investigated for a wide range of therapeutic and agricultural applications.[2][3]

Chemical Structure and Properties
The chemical structure of 6-Chloro-N-ethylnicotinamide is characterized by a pyridine ring

substituted with a chlorine atom and an N-ethylcarboxamide group.

Table 1: Physicochemical Properties of 6-Chloro-N-ethylnicotinamide and Related

Compounds

Property
6-Chloro-N-
ethylnicotinam
ide

6-
Chloronicotina
mide

6-chloro-4-
methylnicotina
mide

N-
Ethylnicotinam
ide

CAS Number 54864-84-5[1] 6271-78-9[4] Not Available[5] 4314-66-3[6]

Molecular

Formula
C₈H₉ClN₂O[1] C₆H₅ClN₂O[4] C₇H₇ClN₂O[5] C₈H₁₀N₂O[6]

Molecular Weight 184.62 g/mol [7] 156.57 g/mol [4] 170.60 g/mol [5] 150.18 g/mol [6]

Boiling Point 168.3 °C[8] Not Available Not Available[5] Not Available

Melting Point Not Available 210-212 °C[4] 169-170 °C[5] Not Available

LogP 1.43[1] Not Available Not Available 0.3[6]

Note: Data for 6-Chloro-N-ethylnicotinamide is limited. Some properties of closely related

compounds are provided for comparison.

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 6-Chloro-N-
ethylnicotinamide is not readily available in peer-reviewed literature, a robust synthetic route

can be proposed based on well-established reactions for the preparation of N-substituted

nicotinamides. The synthesis is a two-step process starting from 6-chloronicotinic acid.
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Proposed Synthetic Pathway
The synthesis involves the activation of the carboxylic acid group of 6-chloronicotinic acid to

form an acyl chloride, followed by amidation with ethylamine.

Step 1: Acyl Chloride Formation

Step 2: Amidation

6-Chloronicotinic Acid

6-Chloronicotinoyl Chloride

Chlorinating Agent

Thionyl Chloride (SOCl₂) or
Phosphorus Pentachloride (PCl₅)

6-Chloro-N-ethylnicotinamide

Amine

Ethylamine (CH₃CH₂NH₂)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 6-Chloro-N-ethylnicotinamide.

Detailed Experimental Protocol
This protocol is adapted from the synthesis of similar N-substituted nicotinamides.[5]

Step 1: Synthesis of 6-Chloronicotinoyl Chloride

Materials: 6-Chloronicotinic acid, thionyl chloride (SOCl₂) or phosphorus pentachloride

(PCl₅), anhydrous toluene.

Procedure:
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To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 6-

chloronicotinic acid.

Carefully add an excess of thionyl chloride or phosphorus pentachloride.

Slowly heat the reaction mixture to 80°C and then increase the temperature to reflux

(approximately 125°C) for 1 hour with continuous stirring.

After the reaction is complete, remove the excess chlorinating agent under reduced

pressure.

Add anhydrous toluene and concentrate the solution again under reduced pressure to

yield crude 6-chloronicotinoyl chloride. This intermediate is typically used in the next step

without further purification.

Step 2: Synthesis of 6-Chloro-N-ethylnicotinamide

Materials: 6-Chloronicotinoyl chloride, ethylamine, anhydrous dioxane, anhydrous toluene,

water.

Procedure:

In a separate reaction vessel, prepare a solution of ethylamine in a mixture of anhydrous

dioxane and toluene.

Cool the ethylamine solution to 0°C to -5°C in an ice-salt bath.

Slowly add the crude 6-chloronicotinoyl chloride in portions to the cooled ethylamine

solution with vigorous stirring.

After the addition is complete, allow the reaction mixture to stir for an additional 3 hours,

gradually warming to room temperature.

Evaporate the solvent in vacuo.

To the residue, add water and stir. The product should precipitate out of the aqueous

solution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1595874/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-chloro-n-ethylnicotinamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595874?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the solid product by filtration and dry it thoroughly.

Purification and Characterization
The crude 6-Chloro-N-ethylnicotinamide can be purified by recrystallization from a suitable

solvent system, such as ethanol/water or ethyl acetate/hexanes. The purity of the final

compound should be assessed by techniques like High-Performance Liquid Chromatography

(HPLC) and its identity confirmed by spectroscopic methods.

Expected Spectroscopic Data:

¹H NMR: The spectrum is expected to show signals for the ethyl group (a triplet and a

quartet) and aromatic protons on the pyridine ring.

¹³C NMR: The spectrum should display signals for the ethyl carbons, the carbonyl carbon,

and the carbons of the pyridine ring.

IR Spectroscopy: Characteristic absorption bands are expected for the N-H stretch (around

3300 cm⁻¹), C=O stretch of the amide (around 1650 cm⁻¹), and C-Cl stretch.[9]

Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to

the molecular weight of the compound (184.62 g/mol ), along with a characteristic isotopic

pattern for a chlorine-containing compound.[7]

Potential Biological Activities and Mechanism of
Action
While there is a lack of specific biological data for 6-Chloro-N-ethylnicotinamide, the broader

class of nicotinamide derivatives has been extensively studied for various applications,

particularly as fungicides and insecticides.

Potential Antifungal Activity
Numerous studies have demonstrated the antifungal properties of nicotinamide derivatives.[2]

[3] The proposed mechanism of action for some of these compounds involves the disruption of

the fungal cell wall.[2] It is plausible that 6-Chloro-N-ethylnicotinamide could exhibit similar

activity.
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Hypothesized Mechanism of Antifungal Action:

6-Chloro-N-ethylnicotinamide Fungal CellPenetration Cell Wall Synthesis
Enzymes

Targets Cell Wall DisruptionInhibition Cell LysisLeads to

Click to download full resolution via product page

Caption: Hypothesized antifungal mechanism of 6-Chloro-N-ethylnicotinamide.

Further research, including in vitro screening against a panel of pathogenic fungi, would be

necessary to validate this potential application and elucidate the precise mechanism.

Potential Insecticidal Activity
The 6-chloro-3-pyridinylmethyl moiety is a key pharmacophore in the widely used neonicotinoid

class of insecticides.[10] These compounds act as agonists at the nicotinic acetylcholine

receptors (nAChRs) in the insect central nervous system, leading to paralysis and death.[11]

Given the structural similarity, 6-Chloro-N-ethylnicotinamide could potentially exhibit

insecticidal properties.

Hypothesized Mechanism of Insecticidal Action:
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6-Chloro-N-ethylnicotinamide
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Caption: Hypothesized insecticidal mechanism via nAChR agonism.

It is important to note that the affinity and selectivity for insect versus mammalian nAChRs

would be a critical determinant of its potential as a safe and effective insecticide.

Safety and Handling
Specific safety data for 6-Chloro-N-ethylnicotinamide is not readily available. However,

based on the safety profiles of structurally similar compounds like 6-chloronicotinic acid and

other nicotinamide derivatives, the following precautions should be observed.[12][13]

Hazard Statements (Anticipated):
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Causes skin irritation.[11][14]

Causes serious eye irritation.[11][14][15]

May cause respiratory irritation.[14]

Precautionary Measures:

Handle in a well-ventilated area.[16]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.[15]

Avoid breathing dust.[13]

Wash hands thoroughly after handling.[15]

A comprehensive safety data sheet (SDS) should be consulted if the compound is synthesized

or acquired.

Future Directions and Research Opportunities
The lack of extensive research on 6-Chloro-N-ethylnicotinamide presents numerous

opportunities for further investigation. Key areas for future research include:

Definitive Synthesis and Characterization: The development and publication of a detailed,

validated synthetic protocol and complete spectroscopic characterization of the compound.

Biological Screening: A comprehensive evaluation of its antifungal and insecticidal activities

against a broad range of relevant pathogens and pests. This should include the

determination of key parameters such as minimum inhibitory concentrations (MICs) and

lethal concentrations (LC₅₀).

Mechanism of Action Studies: Elucidation of the precise molecular targets and mechanisms

underlying any observed biological activity.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of related

analogs to understand the structural features that contribute to biological activity and
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selectivity.

Toxicological Evaluation: A thorough assessment of its toxicity profile, including its effects on

non-target organisms and mammalian cells, to determine its potential for safe application.

Conclusion
6-Chloro-N-ethylnicotinamide is a nicotinamide derivative with potential applications in the

fields of agrochemicals and pharmaceuticals. While direct experimental data is currently

scarce, this technical guide has provided a framework for its synthesis and has highlighted its

potential as an antifungal or insecticidal agent based on the known properties of structurally

related compounds. The information presented herein is intended to serve as a foundation and

a catalyst for future research into this promising, yet underexplored, molecule. As with any

novel compound, further empirical investigation is essential to fully characterize its properties

and validate its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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